Cas no 26063-95-6 (1-Isomangostin hydrate)

• Product Name: 1-Isomangostin hydrate
• CAS No: 26063-95-6
• MF: C₂₄H₂₈O₇
• MW: 428.474927902222
• CID: 837011
• PubChem ID: 13873659
• Update Time: 2025-04-19

1-Isomangostin hydrate Chemical and Physical Properties

Names and Identifiers

• 1-Isomangostin hydrate
• 5,9-Dihydroxy-11-(3-hydroxy-3-methylbutyl)-10-methoxy-2,2-dimethy l-3,4-dihydro-2H,12H-pyrano[2,3-a]xanthen-12-one
• [ "" ]
• CHEMBL1789657
• FS-9671
• 2H,12H-Pyrano[2,3-a]xanthen-12-one, 3,4-dihydro-5,9-dihydroxy-11-(3-hydroxy-3-methylbutyl)-10-methoxy-2,2-dimethyl-
• SCHEMBL17057012
• 10-methoxy-2,2-dimethyl-11-(3-methyl-3-oxidanyl-butyl)-5,9-bis(oxidanyl)-3,4-dihydropyrano(2,3-a)xanthen-12-one
• B0005-189871
• 3,4-Dihydro-5,9-dihydroxy-11-(3-hydroxy-3-methylbutyl)-10-methoxy-2,2-dimethyl-2H,12H-pyrano[2,3-a]xanthen-12-one
• 26063-95-6
• CHEMBL1782247
• T5J4RAB3HH
• 5,9-dihydroxy-11-(3-hydroxy-3-methylbutyl)-10-methoxy-2,2-dimethyl-3,4-dihydro-1,7-dioxatetraphen-12-one
• 5,9-dihydroxy-11-(3-hydroxy-3-methylbutyl)-10-methoxy-2,2-dimethyl-3,4-dihydropyrano[2,3-a]xanthen-12-one
• 5,9-dihydroxy-11-(3-hydroxy-3-methylbutyl)-10-methoxy-2,2-dimethyl-2,3,4,12-tetrahydro-1,7-dioxatetraphen-12-one
• DTXSID701107177
• BDBM50346342

• Inchi： 1S/C24H28O7/c1-23(2,28)8-6-13-18-16(11-15(26)21(13)29-5)30-17-10-14(25)12-7-9-24(3,4)31-22(12)19(17)20(18)27/h10-11,25-26,28H,6-9H2,1-5H3
• InChI Key： QEERGWNVXZILOR-UHFFFAOYSA-N
• SMILES： COC1C(CCC(O)(C)C)=C2C(OC3C(C2=O)=C2C(CCC(O2)(C)C)=C(O)C=3)=CC=1O

Computed Properties

• Exact Mass: 428.18400
• Monoisotopic Mass: 428.18350323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 650.2±55.0 °C at 760 mmHg
• Flash Point: 223.5±25.0 °C
• PSA: 109.36000
• LogP: 4.17310
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

1-Isomangostin hydrate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone